1-(3,5-Dimethylpyrazol-1-yl)-3-(6-methyl-1,2,3,4-tetrahydrocarbazol-9-yl)propan-2-ol

• IUPAC Name: 1-(3,5-dimethylpyrazol-1-yl)-3-(6-methyl-1,2,3,4-tetrahydrocarbazol-9-yl)propan-2-ol
• InChI: InChI=1S/C21H27N3O/c1-14-8-9-21-19(10-14)18-6-4-5-7-20(18)23(21)12-17(25)13-24-16(3)11-15(2)22-24/h8-11,17,25H,4-7,12-13H2,1-3H3
• InChI Key: GBBHYKWOARFLMO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C3=C2CCCC3)CC(CN4C(=CC(=N4)C)C)O
• Molecular Formula: C21H27N3O
• Molecular Weight: 337.5 g/mol

Description

1-(3,5-Dimethylpyrazol-1-yl)-3-(6-methyl-1,2,3,4-tetrahydrocarbazol-9-yl)propan-2-ol is a useful research compound. Its molecular formula is C21H27N3O and its molecular weight is 337.467. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Magnetism

Research involving the synthesis of tetranuclear nickel(II) and copper(II) complexes using ligands that share structural similarities with the specified compound has been documented. These complexes exhibit interesting magnetic properties, such as medium-strength antiferromagnetic coupling and sequential one-electron metal-centered reduction processes, which are significant in studying magnetic susceptibility and electrochemical behaviors (Kruger, Moubaraki, & Murray, 1997).

Catalytic Activities

Compounds structurally related to the specified chemical have been explored for their catalytic activities. For instance, dicopper(II) complexes derived from pyrazole-based N2O ligands have been synthesized and characterized, showing potential in catalytic oxidation processes. This exploration is crucial for modeling the functional properties of enzymes such as catechol oxidase, highlighting the relevance of these compounds in bioinorganic and catalytic chemistry (Zhang et al., 2007).

Corrosion Inhibition

Theoretical and experimental studies on the corrosion inhibition potentials of tetrakis pyrazole derivatives for mild steel in acidic solutions have been conducted. These studies show that such compounds can act as effective corrosion inhibitors, offering insights into their application in protecting metals from corrosion. The efficiency of these inhibitors and their mechanism of action are significant for applications in industrial metal preservation and maintenance (Louadi et al., 2017).